trans-2-Hexenoic acid

Specification

• Description: Isohydrosorbic acid, also known as trans-2-hexenoic acid or isohydrosorbate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Isohydrosorbic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Isohydrosorbic acid has been primarily detected in urine. Within the cell, isohydrosorbic acid is primarily located in the cytoplasm and adiposome. Isohydrosorbic acid exists in all eukaryotes, ranging from yeast to humans. In humans, isohydrosorbic acid is involved in fatty acid biosynthesis pathway. Outside of the human body, isohydrosorbic acid can be found in fats and oils. This makes isohydrosorbic acid a potential biomarker for the consumption of this food product.; (2E)-hexenoic acid is the (E)-stereoisomer of hexenoic acid. It has a role as a metabolite. It is a conjugate acid of a (2E)-hexenoate.
• CAS No.: 1191-04-4
• Molecular Formula: C6H10O2
• Molecular Weight: 114.14 g/mol
• IUPAC Name: (E)-hex-2-enoic acid
• Standard InChI: InChI=1S/C6H10O2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/b5-4+
• Standard InChI Key: NIONDZDPPYHYKY-SNAWJCMRSA-N
• Isomeric SMILES: CCC/C=C/C(=O)O
• SMILES: CCCC=CC(=O)O
• Canonical SMILES: CCCC=CC(=O)O
• Boiling Point: 216.5 °C
• Melting Point: Mp 36-37 °